Cas no 86888-14-4 (2-chloro-4,6-bis[(dimethylamino)methyl]phenol)

• Product Name: 2-chloro-4,6-bis[(dimethylamino)methyl]phenol
• CAS No: 86888-14-4
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 992039
• PubChem ID: 236579
• Update Time: 2025-04-20

2-chloro-4,6-bis[(dimethylamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,6-bis[(dimethylamino)methyl]phenol
• NCI39187
• NCGC00013454-02
• 2-chloro-4,6-bis((dimethylamino)methyl)phenol
• NSC39187
• NCGC00013454
• NCI60_003702
• NCIStruc2_000452
• 86888-14-4
• NCIStruc1_000345
• NCGC00096569-01
• NSC-39187
• CCG-37940
• CHEMBL1741911
• DTXSID80284826

• Inchi： 1S/C12H19ClN2O/c1-14(2)7-9-5-10(8-15(3)4)12(16)11(13)6-9/h5-6,16H,7-8H2,1-4H3
• InChI Key： XITXAAZUAPOOOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1O)CN(C)C)CN(C)C

Computed Properties

• Exact Mass: 242.1185909g/mol
• Monoisotopic Mass: 242.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.7Ų